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Compound of Interest

Compound Name: 3-Chlorooctane

Cat. No.: B074152 Get Quote

Disclaimer: Direct experimental toxicological data for 3-Chlorooctane is not readily available in

published literature. This guide provides a comprehensive overview based on data from its

isomers, particularly 1-Chlorooctane, and the general toxicological principles of chlorinated

alkanes. The information herein is intended for researchers, scientists, and drug development

professionals and should be interpreted with caution, emphasizing the need for empirical

testing for a definitive toxicological profile of 3-Chlorooctane.

Executive Summary
3-Chlorooctane is a halogenated alkane whose toxicological properties have not been

extensively studied. Based on the available data for its structural isomer, 1-Chlorooctane, and

the broader class of chlorinated hydrocarbons, 3-Chlorooctane is anticipated to be a skin and

eye irritant and may be harmful if swallowed, causing lung damage due to aspiration. It is

expected to be very toxic to aquatic life with long-lasting effects. The metabolism of 3-
Chlorooctane is likely to proceed via oxidation, hydrolysis, and dehydrochlorination, potentially

leading to the formation of reactive metabolites. Due to the lack of specific data, its potential for

genotoxicity, carcinogenicity, and reproductive toxicity remains uncharacterized.
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Property Value Reference

Chemical Formula C₈H₁₇Cl [1]

Molecular Weight 148.68 g/mol [2]

CAS Number 1117-79-9 [1][2]

Appearance Liquid (predicted)

Boiling Point 183 °C (for 1-Chlorooctane)

Density
0.875 g/cm³ at 25 °C (for 1-

Chlorooctane)

Water Solubility
0.02 g/L (practically insoluble)

(for 1-Chlorooctane)
[3]

logP (Octanol-Water Partition

Coefficient)
5.42 (for 1-Chlorooctane) [3]

Toxicological Data (Inferred from 1-Chlorooctane)
The following tables summarize the available toxicological data for 1-Chlorooctane, which can

serve as a surrogate for estimating the potential hazards of 3-Chlorooctane.

Acute Toxicity
Endpoint Species Route Result Reference

LD50 - Oral No data available [4]

LD50 - Dermal No data available [4]

LC50 - Inhalation No data available [4]

Aspiration

Hazard
Human Ingestion

May be fatal if

swallowed and

enters airways

Irritation and Sensitization
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Endpoint Species Result Method Reference

Skin Irritation Rabbit Mild skin irritation Draize Test

Eye Irritation Rabbit No eye irritation Draize Test

Skin

Sensitization
Guinea pig

Did not cause

sensitization

Buehler Test

(OECD 406)

Genotoxicity
Test Type

Test
System

Metabolic
Activation

Result Method Reference

Ames test
Salmonella

typhimurium

With and

without
Negative OECD 471

Carcinogenicity
There is no data available to assess the carcinogenicity of 1-Chlorooctane.[4] No component of

1-chlorooctane at levels greater than or equal to 0.1% is identified as a probable, possible or

confirmed human carcinogen by IARC, NTP, or OSHA.

Reproductive and Developmental Toxicity
No data is available regarding the reproductive or developmental toxicity of 1-Chlorooctane.[4]

Metabolism and Toxicokinetics
The metabolism of chlorinated alkanes is a key determinant of their toxicity.[5] While specific

data for 3-Chlorooctane is unavailable, the metabolic pathways for similar compounds involve

several key reactions. The position of the chlorine atom on the alkyl chain can influence the

rate and products of metabolism.

Potential Metabolic Pathways of 3-Chlorooctane:
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Phase I Metabolism

Phase II Conjugation

3-Chlorooctane

Octan-3-ol

Hydrolysis

Octene isomersDehydrochlorination

3-Octyl radicalReductive Dechlorination
(Cytochrome P450)

Octan-3-oneOxidation

Glucuronide or
Sulfate conjugates

Further oxidized products

Oxidation

Excretion
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Experimental Setup

Test Substance Application

Observation and Scoring

Data Analysis and Classification

Select healthy young adult albino rabbits

Acclimatize animals to laboratory conditions

Clip fur from the dorsal area of the trunk

Apply 0.5 mL of 3-Chlorooctane to a small area of skin

Cover the application site with a gauze patch and tape

Maintain exposure for 4 hours

Remove the patch and wash the treated area

Observe for erythema and edema at 1, 24, 48, and 72 hours

Score skin reactions according to a graded scale (e.g., Draize scale)

Calculate mean scores for each observation point

Classify the substance based on the severity and reversibility of skin reactions

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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